N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3,5-dimethylbenzamide

• IUPAC Name: N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C17H17N3O2S/c1-9-5-10(2)7-13(6-9)15(21)19-14-12(4)18-17-20(16(14)22)11(3)8-23-17/h5-8H,1-4H3,(H,19,21)
• InChI Key: XKAPUMWHJGTISB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=C(N=C3N(C2=O)C(=CS3)C)C)C
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

This compound belongs to the class of organic compounds known as thiazolopyrimidines. Thiazolopyrimidines are aromatic heterocyclic compounds containing a thiazole ring fused to a pyrimidine ring. These compounds are known to exhibit a wide range of biological activities, including antitumor, antibacterial, and anti-inflammatory activities.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazolopyrimidine core, which is a bicyclic system with a thiazole ring fused to a pyrimidine ring. The compound also has dimethyl groups attached to the thiazolopyrimidine core and a benzamide group attached via a nitrogen atom.

Chemical Reactions Analysis

Thiazolopyrimidines, including this compound, can undergo a variety of chemical reactions. They possess an active methylene group (C2H2), which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Mechanism of Action

Target of Action

The primary targets of the compound “N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3,5-dimethylbenzamide” are currently unknown . The compound is a heterocyclic molecule containing nitrogen, sulfur, and oxygen atoms. It combines a thiazolopyrimidine ring system with a quinoline ring system linked by a carboxamide group. .

Mode of Action

Due to the lack of research, the exact mode of action of this compound is currently unknown . The presence of the two methyl groups (CH3) at positions 3 and 7 on the thiazolopyrimidine ring suggests potential lipophilic properties, which could influence its interaction with its targets.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . Preliminary biological studies of similar compounds have shown growth stimulant properties , but it is unclear if this compound would have the same effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3,5-dimethylbenzamide in lab experiments is its potential as a novel anticancer agent. It has also shown potential as an anti-inflammatory and anti-microbial agent. However, one of the limitations is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3,5-dimethylbenzamide. One potential direction is to further study its mechanism of action to better understand how it works. Another direction is to study its potential applications in other scientific research areas, such as neurodegenerative diseases. Additionally, further studies are needed to determine its toxicity and potential side effects. Finally, future studies could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3,5-dimethylbenzamide has been achieved using various methods. One of the most common methods is the microwave-assisted synthesis, which involves the reaction of 3,5-dimethylbenzoic acid, 2-aminothiazole, and 3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid in the presence of a suitable solvent and a catalyst. Other methods include solvent-free synthesis, one-pot synthesis, and others.

Scientific Research Applications

N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3,5-dimethylbenzamide has been extensively studied for its potential applications in various scientific research areas. It has shown promising results as an anticancer agent, with studies indicating its ability to inhibit the growth of cancer cells. It has also been studied for its potential as an anti-inflammatory and anti-microbial agent, with studies indicating its ability to reduce inflammation and inhibit the growth of certain bacteria and fungi.